Cas no 2228122-53-8 (tert-butyl N-3-(2-hydroxy-2-methylpropyl)oxolan-3-ylcarbamate)

• Product Name: tert-butyl N-3-(2-hydroxy-2-methylpropyl)oxolan-3-ylcarbamate
• CAS No: 2228122-53-8
• MF: C₁₃H₂₅NO₄
• MW: 259.341904401779
• CID: 5928339
• PubChem ID: 165623675
• Update Time: 2025-05-19

tert-butyl N-3-(2-hydroxy-2-methylpropyl)oxolan-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(2-hydroxy-2-methylpropyl)oxolan-3-ylcarbamate
• EN300-1882598
• 2228122-53-8
• tert-butyl N-[3-(2-hydroxy-2-methylpropyl)oxolan-3-yl]carbamate

• Inchi： 1S/C13H25NO4/c1-11(2,3)18-10(15)14-13(6-7-17-9-13)8-12(4,5)16/h16H,6-9H2,1-5H3,(H,14,15)
• InChI Key： CACNIKNAZMVKLI-UHFFFAOYSA-N
• SMILES： O1CCC(C1)(CC(C)(C)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 259.17835828g/mol
• Monoisotopic Mass: 259.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-3-(2-hydroxy-2-methylpropyl)oxolan-3-ylcarbamate

Tert-Butyl N-3-(2-Hydroxy-2-Methylpropyl)oxolan-3-Ylcarbamate: A Comprehensive Overview

Tert-butyl N-3-(2-hydroxy-2-methylpropyl)oxolan-3-ylcarbamate, also known by its CAS number 2228122-53-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a tert-butyl group with a carbamate functional group. The molecule's structure plays a crucial role in its chemical reactivity and potential applications.

The name of the compound, tert-butyl N-3-(2-hydroxy-2-methylpropyl)oxolan-3-ylcarbamate, highlights its key structural features. The tert-butyl group is a bulky alkyl substituent, which can influence the compound's physical properties such as solubility and stability. The oxolan ring, also known as a tetrahydrofuran ring, introduces oxygen into the structure, enhancing the compound's ability to participate in hydrogen bonding and other intermolecular interactions. The carbamate functional group further adds versatility to the molecule, making it suitable for various chemical transformations.

Recent studies have explored the synthesis and characterization of this compound. Researchers have employed advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to confirm its structure. These studies have revealed that the compound exhibits excellent thermal stability, making it suitable for high-temperature applications. Additionally, its solubility in organic solvents has been found to be advantageous for its use in polymer chemistry and drug delivery systems.

The synthesis of tert-butyl N-3-(2-hydroxy-2-methylpropyl)oxolan-3-ylcarbamate typically involves multi-step reactions. One common approach is the reaction of tert-butyl chloride with an appropriate amine derivative in the presence of a base catalyst. This method ensures high yields and purity of the final product. Recent advancements in catalytic systems have further optimized this process, reducing reaction times and improving selectivity.

In terms of applications, this compound has shown promise in the field of polymer science. Its ability to form stable polymer networks has led to its use in the development of high-performance materials for aerospace and automotive industries. Furthermore, its compatibility with biological systems has made it a candidate for biodegradable polymers used in medical devices.

Another area where this compound has gained attention is in drug delivery systems. Its unique combination of solubility and stability allows it to act as a carrier for hydrophobic drugs, enhancing their bioavailability. Recent research has demonstrated its potential in targeted drug delivery systems, where it can be functionalized with specific ligands to deliver therapeutic agents to desired sites within the body.

The environmental impact of tert-butyl N-3-(2-hydroxy-2-methylpropyl)oxolan-3-ylcarbamate has also been a topic of interest. Studies have shown that it undergoes biodegradation under specific conditions, making it an eco-friendly alternative to traditional materials. Its low toxicity profile further supports its use in applications where environmental safety is a priority.

In conclusion, tert-butyl N-3-(2-hydroxy-2-methylpropyl)oxolan-3-Ylcarbamate (CAS No: 2228122538) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and favorable properties make it an attractive candidate for both academic research and industrial applications. As ongoing research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in the development of advanced materials and therapeutic agents.